Niobium boride (NbB)
Overview
Description
Niobium boride (NbB) is a highly covalent refractory ceramic material with a hexagonal crystal structure . It is a gray crystalline powder and has been extensively studied for its mechanical properties .
Synthesis Analysis
Niobium boride can be synthesized by stoichiometric reaction between constituent elements, Nb and B . This reaction provides for precise stoichiometric control of the materials . Other methods include the reduction of Nb2O5 (or NbO2) to niobium diboride via metallothermic reduction , and borothermal reduction of NbO2 with elemental boron via solid-state reaction .Molecular Structure Analysis
Niobium boride has a hexagonal crystal structure . The structure is highly covalent, which contributes to its refractory nature .Chemical Reactions Analysis
The synthesis of niobium boride involves several chemical reactions. For instance, the reduction of Nb2O5 to niobium diboride can be achieved via metallothermic reduction . Another method is the borothermal reduction of NbO2 with elemental boron via solid-state reaction .Physical And Chemical Properties Analysis
Niobium boride has a melting point of 3050°C, a density of 6.97 g/cm3, and good high-temperature strength . It also has relatively high thermal and electrical conductivities .Scientific Research Applications
Synthesis techniques: Niobium Boride powders with phases like NbB, NbB2, and Nb3B4 have been successfully synthesized using powder metallurgy methods from metal oxide raw materials in the presence of a strong reducing agent. This includes mechanochemistry methods and annealing processes for achieving high purity and nano-sized NbB powders (Balcı, Ağaoğulları, Öveçoğlu, & Duman, 2016).
Combustion synthesis: NbB and NbB2 were produced by self-propagating high-temperature synthesis (SHS) from elemental powder compacts. This method revealed the effects of sample green density, preheating temperature, and starting stoichiometry on the combustion characteristics and composition of final products (Yeh & Chen, 2006).
Nanocrystalline oxides and borides synthesis: A novel process has been developed for synthesizing nanocrystalline niobium oxide and niobium diboride. This involves a borothermal process yielding nanostructured niobium oxides and borides at lower temperatures compared to traditional methods (Jha, Ramanujachary, Lofland, Gupta, & Ganguli, 2011).
Boriding of metals: Studies on boriding pure niobium, tungsten, and chromium show the formation of hard boride layers (including NbB2) on these metals, significantly enhancing their hardness and wear resistance (Usta, Ozbek, Bindal, Ucisik, Ingole, & Liang, 2006).
Thermodynamic modeling: The Nb-B binary system, including phases like Nb3B2, NbB, Nb3B4, and Nb5B6, was thermodynamically optimized to understand the Gibbs energy coefficients and behavior of these borides (Peçanha, Ferreira, Coelho, Nunes, & Sundman, 2002).
Laser alloying applications: Laser alloying with boron and niobium has been used to produce hard and wear-resistant layers on different alloys, demonstrating improved mechanical properties (Makuch, Piasecki, Dziarski, & Kulka, 2015).
Future Directions
properties
IUPAC Name |
boranylidyneniobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B.Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZMENNHPJNJPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B#[Nb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BNb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601315177 |
Source
|
| Record name | Niobium boride (NbB) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601315177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Crystals; [Ullmann] |
Source
|
| Record name | Niobium boride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8292 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Niobium boride (NbB) | |
CAS RN |
12045-19-1, 12007-29-3 |
Source
|
| Record name | Niobium boride (NbB) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12045-19-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Niobium boride (NbB) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012045191 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium boride (NbB) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Niobium boride (NbB) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601315177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Niobium boride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.768 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Niobium diboride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.354 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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